Cas no 2229230-48-0 (1-3-(2-methylphenyl)phenylpropan-2-ol)

• Product Name: 1-3-(2-methylphenyl)phenylpropan-2-ol
• CAS No: 2229230-48-0
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 6423413
• PubChem ID: 165975229
• Update Time: 2025-06-27

1-3-(2-methylphenyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(2-methylphenyl)phenylpropan-2-ol
• 2229230-48-0
• EN300-1742931
• 1-[3-(2-methylphenyl)phenyl]propan-2-ol

• Inchi： 1S/C16H18O/c1-12-6-3-4-9-16(12)15-8-5-7-14(11-15)10-13(2)17/h3-9,11,13,17H,10H2,1-2H3
• InChI Key： LXJONWTVLZJRCR-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC=C(C2C=CC=CC=2C)C=1

Computed Properties

• Exact Mass: 226.135765193g/mol
• Monoisotopic Mass: 226.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-3-(2-methylphenyl)phenylpropan-2-ol

Introduction to 1-3-(2-methylphenyl)phenylpropan-2-ol (CAS No: 2229230-48-0)

1-3-(2-methylphenyl)phenylpropan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2229230-48-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a biphenyl core substituted with a propyl alcohol group, has garnered attention due to its structural complexity and potential applications in drug discovery and molecular recognition. The presence of a 2-methylphenyl (ortho-tolyl) group introduces a unique electronic and steric environment, making it a valuable scaffold for developing novel therapeutic agents.

The structural motif of 1-3-(2-methylphenyl)phenylpropan-2-ol is characterized by its aromatic system, which is crucial for interactions with biological targets such as enzymes and receptors. The propyl alcohol moiety at the 2-position provides a hydrophilic extension, enhancing solubility and bioavailability in aqueous environments. This balance between hydrophobicity and hydrophilicity is often exploited in medicinal chemistry to optimize pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled the precise modeling of such molecules, allowing researchers to predict their binding affinities and metabolic stability with high accuracy. Studies have shown that substituents like the 2-methylphenyl group can modulate electronic properties, influencing reactivity and binding interactions. For instance, the methyl group at the ortho position increases electron density locally, which can be leveraged to enhance interactions with negatively charged residues in protein targets.

In the realm of drug development, 1-3-(2-methylphenyl)phenylpropan-2-ol has been explored as a potential intermediate in the synthesis of more complex molecules. Its biphenyl core is a common feature in many bioactive compounds, known for its ability to adopt multiple conformations that facilitate favorable interactions with biological macromolecules. The propyl alcohol group can be further functionalized through esterification or oxidation to introduce additional pharmacophoric elements.

One particularly intriguing application of this compound lies in its potential use as a ligand for G-protein coupled receptors (GPCRs). GPCRs are a vast family of membrane receptors involved in numerous physiological processes, making them prime targets for therapeutic intervention. The aromatic system of 1-3-(2-methylphenyl)phenylpropan-2-ol can engage in π-stacking interactions with tryptophan or tyrosine residues in the receptor binding pocket, while the propyl alcohol group can form hydrogen bonds with polar residues.

Recent studies have also highlighted the compound's role in developing chemosensitizers for cancer therapy. By modulating intracellular signaling pathways, 1-3-(2-methylphenyl)phenylpropan-2-ol has shown promise in enhancing the efficacy of existing chemotherapeutic agents. The ability to fine-tune its structure allows for the creation of derivatives with improved selectivity and reduced toxicity. This underscores the importance of structural diversity in pharmaceutical research.

The synthesis of 1-3-(2-methylphenyl)phenylpropan-2-ol typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Palladium-catalyzed cross-coupling reactions are often employed to construct the biphenyl core, followed by functionalization at the propyl position. Advances in catalytic methods have significantly improved yields and reduced reaction times, making large-scale production more feasible.

From a computational perspective, virtual screening techniques have been instrumental in identifying potential applications for 1-3-(2-methylphenyl)phenylpropan-2-ol. By comparing its structure against databases of known bioactive compounds, researchers can predict its suitability for various therapeutic areas. Machine learning models trained on experimental data further enhance these predictions by incorporating structural features into pharmacophore models.

The compound's stability under various conditions is another critical factor in its pharmaceutical relevance. Studies have demonstrated that 1-3-(2-methylphenyl)phenylpropan-2-ol exhibits reasonable resistance to hydrolysis and oxidation, making it suitable for formulation into solid or liquid dosage forms. Additionally, its solubility profile can be modified through salt formation or co-crystallization with other compounds to improve oral bioavailability.

In conclusion, 1-3-(2-methylphenyl)phenylpropan-2-ol (CAS No: 2229230-48-0) represents a fascinating molecule with diverse applications in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for drug discovery, particularly in targeting GPCRs and developing chemosensitizers. With ongoing advancements in synthetic methodologies and computational biology, this compound is poised to play an increasingly important role in future therapeutics.